Cas no 496785-20-7 (3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole)
3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole Chemical and Physical Properties
Names and Identifiers
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- 3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole
- 1H-Pyrazole, 3-(4-bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4,5-dihydro-4-(1H-imidazol-1-yl)-
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- Inchi: 1S/C24H16BrCl3N4/c25-17-5-1-15(2-6-17)22-24(31-12-11-29-14-31)23(16-3-7-18(26)8-4-16)32(30-22)19-9-10-20(27)21(28)13-19/h1-14,23-24H
- InChI Key: KGBQLRVREQTODQ-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(Cl)C(Cl)=C2)C(C2=CC=C(Cl)C=C2)C(N2C=NC=C2)C(C2=CC=C(Br)C=C2)=N1
3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1052340-0.1g |
3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole |
496785-20-7 | 95% | 0.1g |
$1650 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581564-100mg |
3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1H-imidazol-1-yl)-4,5-dihydro-1H-pyrazole |
496785-20-7 | 98% | 100mg |
¥17749.00 | 2024-05-11 | |
| eNovation Chemicals LLC | Y1052340-0.1g |
3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole |
496785-20-7 | 95% | 0.1g |
$1650 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1052340-0.1g |
3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole |
496785-20-7 | 95% | 0.1g |
$1650 | 2025-02-21 |
3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole
3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole: A Comprehensive Overview
The compound 3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole, identified by the CAS number 496785-20-7, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of pyrazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of multiple halogen substituents (bromo and chloro groups) and the imidazolyl moiety further enhances its chemical complexity and functional versatility.
The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and cyclization processes. The strategic placement of halogen atoms on the aromatic rings suggests that this compound may exhibit unique electronic properties and reactivity. Recent studies have highlighted the importance of such substituted pyrazoles in various fields, including pharmacology, materials science, and catalysis.
In terms of pharmacological applications, this compound has shown promise as a potential lead molecule in drug discovery. Its structure suggests potential interactions with various biological targets, such as protein kinases or ion channels. Researchers have reported that similar compounds have demonstrated inhibitory effects on certain enzymes, making them candidates for anti-inflammatory or anti-cancer therapies. The presence of the imidazolyl group further enhances its potential for hydrogen bonding and metal coordination, which are critical for bioactivity.
From a materials science perspective, the compound's aromaticity and halogen substitution pattern make it a strong candidate for use in advanced materials such as organic semiconductors or light-emitting diodes (LEDs). The bromine and chlorine atoms can influence the electronic properties of the molecule, potentially tuning its conductivity and optical properties. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, facilitating the design of more efficient materials.
In addition to its direct applications, this compound serves as a valuable tool for studying fundamental chemical principles. For instance, its reactivity under various conditions can provide insights into the behavior of heterocyclic compounds in complex reaction environments. The study of such compounds contributes to our understanding of organic chemistry fundamentals and paves the way for novel synthetic methodologies.
Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential in emerging fields such as nanotechnology and green chemistry. The integration of computational modeling with experimental studies is expected to accelerate the discovery of new applications for this compound.
In conclusion, 3-(4-Bromophenyl)-5-(4-chlorophenyl)-1-(3,4-dichlorophenyl)-4-(1-imidazolyl)-4,5-dihydropyrazole represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functionalities. Its unique structure and promising properties make it a subject of ongoing research interest across multiple disciplines.
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